4,5,6,7-tetrahydro-1H-1,2,3-benzotriazole-5-carboxylic acid

• IUPAC Name: 4,5,6,7-tetrahydro-2H-benzotriazole-5-carboxylic acid
• InChI: InChI=1S/C7H9N3O2/c11-7(12)4-1-2-5-6(3-4)9-10-8-5/h4H,1-3H2,(H,11,12)(H,8,9,10)
• InChI Key: JPYZNEPMEUAIJD-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=NNN=C2CC1C(=O)O
• Molecular Formula: C7H9N3O2
• Molecular Weight: 167.17 g/mol
• CAS RN: 33062-47-4

Description

“4,5,6,7-tetrahydro-1H-1,2,3-benzotriazole-5-carboxylic acid” is an organic compound with the molecular formula C6H9N3. It has a molecular weight of 123.16. The compound is stored at room temperature and is available in solid form.

Molecular Structure Analysis

The InChI code for “this compound” is 1S/C6H9N3/c1-2-4-6-5(3-1)7-9-8-6/h1-4H2,(H,7,8,9). This code provides a unique representation of the compound’s molecular structure.

Physical And Chemical Properties Analysis

The compound has a molecular weight of 123.16. It is a solid at room temperature. The compound’s InChI code is 1S/C6H9N3/c1-2-4-6-5(3-1)7-9-8-6/h1-4H2,(H,7,8,9).

Scientific Research Applications

Organic Synthesis and Drug Design

Benzotriazole derivatives, including carboxylic acid analogs, are pivotal in organic synthesis and drug design due to their bioisosteric properties and metabolic stability. These compounds are employed as isosteres for carboxylic acids in medicinal chemistry, enhancing drug lipophilicity and resistance to metabolism. Their utility extends to the synthesis of heterocycles, activation in oligonucleotide synthesis, and as ligands in coordination chemistry, highlighting their versatility and importance in developing new pharmaceuticals and materials (Herr, 2002).

Environmental Relevance and Biodegradation

Benzotriazoles are recognized as significant environmental micropollutants due to their widespread use as corrosion inhibitors. Research into their biotransformation in activated sludge has unveiled various degradation pathways, including oxidation and hydroxylation, which are crucial for understanding their environmental fate and designing strategies for their removal from wastewater (Huntscha et al., 2014).

Coordination Chemistry and Material Science

In coordination chemistry, benzotriazole derivatives serve as ligands to create novel metal-organic frameworks (MOFs) and coordination polymers with unique structures and properties. These materials have potential applications in catalysis, gas storage, and separation due to their porosity and tunable structures. Research has explored the synthesis and structural characterization of these complexes, demonstrating the impact of ligand modifications on the frameworks' topologies and properties (Song et al., 2009).

Synthetic Methodologies

Benzotriazole chemistry has facilitated the development of efficient synthetic methodologies for carboxylic acid homologation and the synthesis of esters and amides from unprotected hydroxyaromatic and -aliphatic carboxylic acids. These methods offer safer alternatives to traditional reactions, expanding the toolkit available for organic synthesis and functional group transformations (Katritzky et al., 2000; Katritzky et al., 2006).

Safety and Hazards

The compound is labeled with the GHS07 pictogram. The hazard statements associated with it are H302, H315, H319, and H335. Precautionary statements include P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P330, P332+P313, P337+P313, P362, P403+P233, P405, and P501.